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Compound of Interest

Compound Name: NS3861

Cat. No.: B1241945 Get Quote

Immediate attention for researchers, scientists, and drug development professionals: The

proper disposal of NS3861, a neuronal nicotinic acetylcholine receptor (nAChR) agonist,

requires adherence to specific safety protocols. A complete, publicly available Safety Data

Sheet (SDS) with detailed disposal instructions for NS3861 is not available. The manufacturer,

Cayman Chemical, states that this material should be considered hazardous and provides a

comprehensive SDS directly to the purchasing institution.[1] It is imperative to consult the SDS

provided by your supplier and contact your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.

Disposal of NS3861 must be conducted in accordance with official regulations. As a research

chemical with potential hazards, it should not be disposed of down the drain or in regular trash.

[2] Pharmaceutical waste, in general, should be managed as chemical waste.[2]

Key Information for NS3861:
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Property Value/Information Source

Chemical Name

3-(3-bromo-2-thienyl)-8-

methyl-8-azabicyclo[3.2.1]oct-

2-ene

Cayman Chemical

CAS Number 216853-59-7 Cayman Chemical[1]

Molecular Formula C12H14BrNS Cayman Chemical[1]

Physical Form Solid Cayman Chemical[1]

Solubility Methanol, Ethanol, DMSO Cayman Chemical[1]

Storage -20°C Cayman Chemical[1]

Primary Hazard

To be considered hazardous

until further information is

available.

Cayman Chemical[1]

General Disposal Workflow for Hazardous Research
Chemicals:
The following diagram outlines a general procedure for the disposal of hazardous laboratory

chemicals like NS3861. This workflow is a general guide and must be adapted to the specific

requirements of your institution's EHS protocols and the information provided in the

manufacturer's SDS.
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General Disposal Workflow for NS3861

Preparation

Waste Collection

Storage and Disposal

Consult NS3861 SDS
 and Institutional EHS Protocols

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Use a Designated, Labeled
 Hazardous Waste Container

Ensure Container is Compatible
 with NS3861

Segregate from
 Incompatible Wastes

Store in a Designated
 Satellite Accumulation Area

Arrange for Pickup by
 Institutional EHS or

 Licensed Waste Contractor

Click to download full resolution via product page

Caption: General workflow for the safe disposal of NS3861.
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Experimental Protocols Cited:
While no experimental protocols for the disposal of NS3861 were found, the product

information from Cayman Chemical indicates its use in laboratory procedures as a solid that

can be dissolved in solvents such as methanol, ethanol, and DMSO to create a stock solution.

[1] Any unused solutions or contaminated materials from such procedures should be treated as

hazardous waste.

Disclaimer: This information is intended as a general guide. The absence of a publicly

available, detailed SDS for NS3861 necessitates a cautious approach. Always prioritize the

information provided by the chemical supplier and your institution's established safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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